Cas no 1448045-98-4 (N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1448045-98-4
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 6536250
• PubChem ID: 71804858
• Update Time: 2025-10-29

N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide
• N-((3-methoxytetrahydrothiophen-3-yl)methyl)-5-phenylisoxazole-3-carboxamide
• F6420-0633
• AKOS024557265
• 1448045-98-4
• N-[(3-METHOXYTHIOLAN-3-YL)METHYL]-5-PHENYL-1,2-OXAZOLE-3-CARBOXAMIDE

• Inchi： 1S/C16H18N2O3S/c1-20-16(7-8-22-11-16)10-17-15(19)13-9-14(21-18-13)12-5-3-2-4-6-12/h2-6,9H,7-8,10-11H2,1H3,(H,17,19)
• InChI Key： XYELMRXRKWLCQA-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C2C=C(C3C=CC=CC=3)ON=2)=O)(C1)OC

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.7Ų

Additional information on N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1448045-98-4)

The compound N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1448045-98-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole core and a thiolane moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to breakthroughs in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide has surged, driven by the need for more efficient and targeted therapeutic agents. The compound's phenyl-oxazole segment is known for its ability to interact with biological targets, making it a valuable building block in medicinal chemistry. Additionally, the methoxythiolane group introduces unique stereochemical properties, which could enhance binding affinity and selectivity.

One of the most frequently searched questions in the field is: "What are the synthetic routes for N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide?" While detailed synthetic protocols are often proprietary, published literature suggests that the compound can be synthesized via multi-step reactions involving oxazole formation, amidation, and thiolane functionalization. Researchers are also exploring greener synthetic methods to align with the growing emphasis on sustainable chemistry.

The pharmacokinetic properties of CAS No. 1448045-98-4 are another area of active investigation. Early studies indicate that the compound exhibits moderate solubility and stability under physiological conditions, which are critical factors for its potential use in drug formulations. Its lipophilicity, influenced by the phenyl and thiolane groups, may facilitate membrane permeability, a desirable trait for oral bioavailability.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide. By modifying specific functional groups, researchers aim to optimize its biological activity while minimizing off-target effects. This approach is particularly relevant in the context of precision medicine, where tailored therapeutics are designed for specific patient populations.

From an industrial perspective, the compound's potential extends beyond pharmaceuticals. Its agrochemical applications are being explored, particularly in the development of next-generation pesticides and herbicides. The oxazole ring, known for its pesticidal properties, combined with the thiolane moiety, could offer enhanced efficacy and environmental safety.

In conclusion, N-(3-methoxythiolan-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1448045-98-4) represents a versatile and promising compound with broad applications in both life sciences and agriculture. Its unique structural features and potential for customization make it a focal point for ongoing research. As the scientific community continues to unravel its properties, this compound may soon play a pivotal role in addressing some of the most pressing challenges in drug development and sustainable agriculture.